2-chlorobenzaldehyde [4-(4-chlorophenyl)-1,3-thiazol-2-yl]hydrazone

• IUPAC Name: 4-(4-chlorophenyl)-N-[(E)-(2-chlorophenyl)methylideneamino]-1,3-thiazol-2-amine
• InChI: InChI=1S/C16H11Cl2N3S/c17-13-7-5-11(6-8-13)15-10-22-16(20-15)21-19-9-12-3-1-2-4-14(12)18/h1-10H,(H,20,21)/b19-9+
• InChI Key: OZCBDHRAOWOSMS-DJKKODMXSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=NNC2=NC(=CS2)C3=CC=C(C=C3)Cl)Cl
• Isomeric SMILES: C1=CC=C(C(=C1)/C=N/NC2=NC(=CS2)C3=CC=C(C=C3)Cl)Cl
• Molecular Formula: C16H11Cl2N3S
• Molecular Weight: 348.2 g/mol

Description

2-chlorobenzaldehyde [4-(4-chlorophenyl)-1,3-thiazol-2-yl]hydrazone is a synthetic compound that has been widely used in scientific research. It is a hydrazone derivative that has various biological and pharmacological properties. This compound has been extensively studied for its potential therapeutic applications in various diseases.

Mechanism of Action

The mechanism of action of 2-chlorobenzaldehyde [4-(4-chlorophenyl)-1,3-thiazol-2-yl]hydrazone is not fully understood. However, it has been proposed that the compound exerts its biological effects by inhibiting various enzymes and signaling pathways.
Biochemical and Physiological Effects
2-chlorobenzaldehyde [4-(4-chlorophenyl)-1,3-thiazol-2-yl]hydrazone has been found to possess various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit bacterial and viral growth, and reduce inflammation.

Advantages and Limitations for Lab Experiments

The advantages of using 2-chlorobenzaldehyde [4-(4-chlorophenyl)-1,3-thiazol-2-yl]hydrazone in lab experiments include its high potency and selectivity. However, the compound has some limitations, including its poor solubility and stability.

Future Directions

There are several future directions for the research on 2-chlorobenzaldehyde [4-(4-chlorophenyl)-1,3-thiazol-2-yl]hydrazone. These include:
1. Further studies on the mechanism of action of the compound.
2. Development of new derivatives with improved pharmacological properties.
3. Evaluation of the compound's potential as a therapeutic agent for various diseases.
4. Investigation of the compound's toxicity and safety profile.
5. Development of new methods for the synthesis and purification of the compound.
Conclusion
2-chlorobenzaldehyde [4-(4-chlorophenyl)-1,3-thiazol-2-yl]hydrazone is a synthetic compound that has various biological and pharmacological properties. It has been extensively studied for its potential therapeutic applications in various diseases. The compound's mechanism of action is not fully understood, but it has been proposed to inhibit various enzymes and signaling pathways. Further research is needed to fully understand the compound's potential as a therapeutic agent.

Synthesis Methods

The synthesis of 2-chlorobenzaldehyde [4-(4-chlorophenyl)-1,3-thiazol-2-yl]hydrazone involves the reaction between 2-chlorobenzaldehyde and 4-(4-chlorophenyl)-1,3-thiazol-2-ylhydrazine. The reaction is carried out in the presence of a catalyst under reflux conditions. The product is then purified by recrystallization.

Scientific Research Applications

2-chlorobenzaldehyde [4-(4-chlorophenyl)-1,3-thiazol-2-yl]hydrazone has been extensively studied for its potential therapeutic applications in various diseases. It has been found to possess anticancer, antimicrobial, antiviral, and anti-inflammatory properties.